Germanium70

• CAS No.: 14687-55-9
• Molecular Formula: Bi2O13Pb2Ru4+4

Description

Germanium-70 is one of the five naturally occurring isotopes of the element germanium, which is represented by the chemical symbol Ge and has an atomic number of 32. Germanium-70 has a relative atomic mass of approximately 69.924 and constitutes about 20.57% of naturally occurring germanium . Germanium itself is a metalloid, exhibiting properties intermediate between metals and non-metals, and is known for its applications in electronics, optics, and various industrial processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Germanium-70 can be enriched from natural germanium through various methods, including gas centrifugation and the hydride method. In the hydride method, monogermane (GeH₄) is used as a starting volatile substance. The isotopically enriched polycrystalline germanium-70 is prepared by pyrolyzing monogermane, and single crystals can be grown using the Czochralski technique .

Industrial Production Methods: Commercially, germanium is often obtained as a by-product of zinc ore processing. The flue dust from zinc smelting is a significant source of germanium. Additionally, germanium can be recovered from coal combustion by-products .

Types of Reactions:

Oxidation: Germanium-70 can undergo oxidation to form germanium dioxide (GeO₂). This reaction typically occurs at elevated temperatures.

Reduction: Germanium dioxide can be reduced back to elemental germanium using reducing agents such as hydrogen or carbon.

Substitution: Germanium-70 can participate in substitution reactions, particularly in organometallic chemistry, where it can replace other elements in compounds.

Common Reagents and Conditions:

Oxidation: Oxygen or air at high temperatures.

Reduction: Hydrogen gas or carbon at high temperatures.

Substitution: Organometallic reagents such as alkyl or aryl halides.

Major Products:

Oxidation: Germanium dioxide (GeO₂).

Reduction: Elemental germanium (Ge).

Substitution: Various organogermanium compounds.

Scientific Research Applications

Germanium-70 has a wide range of applications in scientific research:

Chemistry: Used in the study of isotopic effects and as a precursor for the synthesis of organogermanium compounds.

Biology: Investigated for its potential biological activities, including its role in immune modulation and antioxidation.

Medicine: Explored for its potential anticancer properties and its role in enhancing immune responses.

Industry: Utilized in the production of semiconductors, optical fibers, and infrared optics due to its excellent electronic and optical properties.

Mechanism of Action

The biological effects of germanium-70 are primarily attributed to its ability to modulate oxidative stress and enhance immune responses. Germanium compounds can interact with hydrogen peroxide, reducing oxidative damage without generating harmful reactive oxygen species . Additionally, germanium can activate natural killer cells and increase the production of immunoglobulins and tumor necrosis factor, contributing to its immunostimulatory effects .

Comparison with Similar Compounds

• Germanium-72
• Germanium-73
• Germanium-74
• Germanium-76

Comparison: Germanium-70 is unique among its isotopes due to its specific applications in isotopic studies and its relatively high natural abundance. While other isotopes like germanium-74 are more abundant, germanium-70’s specific isotopic properties make it valuable for certain scientific investigations .